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molecular formula C6H8O3 B3328082 6-Hydroxy-2-methyl-2H-pyran-3(6H)-one CAS No. 41728-14-7

6-Hydroxy-2-methyl-2H-pyran-3(6H)-one

Cat. No. B3328082
CAS RN: 41728-14-7
M. Wt: 128.13 g/mol
InChI Key: PLYSJDAYJMFETG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04059595

Procedure details

A 12.8 g quantity of 2-methyl-6-hydroxy-3-oxo-3,6-dihydro-2H-pyran and 14.8 g of ethyl orthoformate are reacted in the presence of 1 g of zinc chloride in 100 ml of benzene with refluxing for 120 minutes. After the reaction, the benzene is distilled off, the residue is poured into 50 ml of water and the mixture is extracted three times with 50 ml portions of ether. The ethereal layer is washed with an aqueous solution of sodium carbonate and then dried over magnesium sulfate. After removing the magnesium sulfate, the dried mass is distilled to remove the ether, and the residue is distilled at a reduced pressure of 30 mm Hg to give 12 g of 2-methyl-6-ethoxy-3-oxo-3,6-dihydro-2H-pyran as a yellow liquid fraction at 82° to 85° C in a yield of 85%.
Name
2-methyl-6-hydroxy-3-oxo-3,6-dihydro-2H-pyran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl orthoformate
Quantity
14.8 g
Type
reactant
Reaction Step One
Name
benzene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
zinc chloride
Quantity
1 g
Type
catalyst
Reaction Step One
Name
2-methyl-6-ethoxy-3-oxo-3,6-dihydro-2H-pyran
Yield
85%

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]1[C:7](=[O:8])[CH:6]=[CH:5][CH:4]([OH:9])[O:3]1.C([O-])([O-])O[CH2:12][CH3:13]>C1C=CC=CC=1.[Cl-].[Zn+2].[Cl-]>[CH3:1][CH:2]1[C:7](=[O:8])[CH:6]=[CH:5][CH:4]([O:9][CH2:12][CH3:13])[O:3]1 |f:3.4.5|

Inputs

Step One
Name
2-methyl-6-hydroxy-3-oxo-3,6-dihydro-2H-pyran
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1OC(C=CC1=O)O
Name
ethyl orthoformate
Quantity
14.8 g
Type
reactant
Smiles
C(OCC)([O-])[O-]
Name
benzene
Quantity
100 mL
Type
solvent
Smiles
C1=CC=CC=C1
Name
zinc chloride
Quantity
1 g
Type
catalyst
Smiles
[Cl-].[Zn+2].[Cl-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with refluxing for 120 minutes
Duration
120 min
CUSTOM
Type
CUSTOM
Details
After the reaction
DISTILLATION
Type
DISTILLATION
Details
the benzene is distilled off
ADDITION
Type
ADDITION
Details
the residue is poured into 50 ml of water
EXTRACTION
Type
EXTRACTION
Details
the mixture is extracted three times with 50 ml portions of ether
WASH
Type
WASH
Details
The ethereal layer is washed with an aqueous solution of sodium carbonate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After removing the magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
the dried mass is distilled
CUSTOM
Type
CUSTOM
Details
to remove the ether
DISTILLATION
Type
DISTILLATION
Details
the residue is distilled at a reduced pressure of 30 mm Hg

Outcomes

Product
Name
2-methyl-6-ethoxy-3-oxo-3,6-dihydro-2H-pyran
Type
product
Smiles
CC1OC(C=CC1=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 12 g
YIELD: PERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.